Cas no 1211577-99-9 (6-(Difluoromethoxy)nicotinaldehyde)
6-(Difluoromethoxy)nicotinaldehyde is a versatile fluorinated nicotinaldehyde derivative, primarily utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its difluoromethoxy group enhances metabolic stability and bioavailability, making it valuable in the development of bioactive compounds. The aldehyde functionality allows for further derivatization, enabling the construction of complex heterocyclic frameworks. This compound exhibits high purity and consistent reactivity, ensuring reliable performance in cross-coupling, condensation, and nucleophilic addition reactions. Its structural features make it particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators. Proper handling under inert conditions is recommended due to its sensitivity to oxidation and moisture.
1211577-99-9 structure
Product Name:6-(Difluoromethoxy)nicotinaldehyde
CAS No:1211577-99-9
MF:C7H5F2NO2
MW:173.116908788681
MDL:MFCD18261899
CID:1031365
PubChem ID:21698508
Update Time:2025-06-08
6-(Difluoromethoxy)nicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-(Difluoromethoxy)nicotinaldehyde
- 6-(Difluoromethoxy)nicotildehyde
- 6-(difluoromethoxy)pyridine-3-carbaldehyde
- AK132608
- NRGBKYVUEUMGTE-UHFFFAOYSA-N
- RL00897
- FCH1190722
- AX8253531
- ST24045055
- DTXSID10617087
- CS-0043758
- AKOS016845295
- MFCD18261899
- O11504
- SCHEMBL7999562
- 1211577-99-9
- DS-7084
- J-518060
- A891886
- 6-(Difluoromethoxy)-3-pyridinecarboxaldehyde
- DB-186092
-
- MDL： MFCD18261899
- Inchi： 1S/C7H5F2NO2/c8-7(9)12-6-2-1-5(4-11)3-10-6/h1-4,7H
- InChI Key： NRGBKYVUEUMGTE-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(C=O)=CN=1)F
Computed Properties
- Exact Mass: 173.02883473g/mol
- Monoisotopic Mass: 173.02883473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2
- XLogP3: 1.6
6-(Difluoromethoxy)nicotinaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
6-(Difluoromethoxy)nicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029206695-1g |
6-(Difluoromethoxy)nicotinaldehyde |
1211577-99-9 | 98% | 1g |
$424.20 | 2023-09-04 | |
| ChemScence | CS-0043758-100mg |
6-(Difluoromethoxy)nicotinaldehyde |
1211577-99-9 | 99.57% | 100mg |
$111.0 | 2022-04-28 | |
| ChemScence | CS-0043758-250mg |
6-(Difluoromethoxy)nicotinaldehyde |
1211577-99-9 | 99.57% | 250mg |
$175.0 | 2022-04-28 | |
| ChemScence | CS-0043758-1g |
6-(Difluoromethoxy)nicotinaldehyde |
1211577-99-9 | 99.57% | 1g |
$442.0 | 2022-04-28 | |
| ChemScence | CS-0043758-2500mg |
6-(Difluoromethoxy)nicotinaldehyde |
1211577-99-9 | 99.57% | 2500mg |
$932.0 | 2021-09-02 | |
| ChemScence | CS-0043758-5g |
6-(Difluoromethoxy)nicotinaldehyde |
1211577-99-9 | 99.57% | 5g |
$1516.0 | 2021-09-02 | |
| Chemenu | CM178540-1g |
6-(Difluoromethoxy)nicotinaldehyde |
1211577-99-9 | 98% | 1g |
$393 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE930-1g |
6-(Difluoromethoxy)nicotinaldehyde |
1211577-99-9 | 98% | 1g |
3074.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE930-50mg |
6-(Difluoromethoxy)nicotinaldehyde |
1211577-99-9 | 98% | 50mg |
430.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE930-200mg |
6-(Difluoromethoxy)nicotinaldehyde |
1211577-99-9 | 98% | 200mg |
1024.0CNY | 2021-08-04 |
6-(Difluoromethoxy)nicotinaldehyde Suppliers
Amadis Chemical Company Limited
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(CAS:1211577-99-9)6-(Difluoromethoxy)nicotinaldehyde
Order Number:A891886
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:38
Price ($):589.0
Email:sales@amadischem.com
6-(Difluoromethoxy)nicotinaldehyde Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1211577-99-9)6-(Difluoromethoxy)nicotinaldehyde
Purity:99%
Quantity:5g
Price ($):589.0